Cas no 2639409-56-4 (8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid)

• Product Name: 8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid
• CAS No: 2639409-56-4
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 5640868
• PubChem ID: 165897862
• Update Time: 2025-05-18

8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylic acid
• EN300-27783869
• 2639409-56-4
• 8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid

• Inchi： 1S/C21H18N4O4/c26-19(27)18-22-23-20-24(18)10-5-11-25(20)21(28)29-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,5,10-12H2,(H,26,27)
• InChI Key： WDZPZCMGZXAAQX-UHFFFAOYSA-N
• SMILES： O(C(N1C2=NN=C(C(=O)O)N2CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 390.13280507g/mol
• Monoisotopic Mass: 390.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid

Comprehensive Overview of 8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid (CAS No. 2639409-56-4)

In the rapidly evolving field of pharmaceutical and biochemical research, the compound 8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid (CAS No. 2639409-56-4) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected triazolopyrimidine derivative is widely utilized in peptide synthesis, drug discovery, and material science, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound features a triazolopyrimidine core, which is known for its versatility in medicinal chemistry. The Fmoc (9-fluorenylmethoxycarbonyl) group attached to the molecule serves as a protective group, enabling controlled reactions in solid-phase peptide synthesis (SPPS). This characteristic aligns with the growing demand for high-purity intermediates in the development of novel therapeutics, including anticancer agents and antiviral drugs.

Recent advancements in AI-driven drug design and computational chemistry have further highlighted the importance of compounds like CAS No. 2639409-56-4. Researchers are increasingly leveraging machine learning algorithms to predict the binding affinity of such molecules with target proteins, accelerating the discovery of next-generation pharmaceuticals. This trend is reflected in the surge of online searches for terms like "Fmoc-protected building blocks" and "triazolopyrimidine applications."

From a synthetic perspective, the compound’s carboxylic acid functionality allows for further derivatization, making it a valuable scaffold for constructing heterocyclic libraries. Its compatibility with automated synthesizers and high-throughput screening platforms has also contributed to its popularity in academic and industrial labs. Notably, the compound’s stability under standard storage conditions ensures its suitability for long-term research projects.

Environmental and safety considerations are paramount in modern chemical research. While 8-{(9H-fluoren-9-yl)methoxycarbonyl}-5H,6H,7H,8H-1,2,4triazolo4,3-apyrimidine-3-carboxylic acid is not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE) and adherence to green chemistry principles—are recommended. This aligns with the broader industry shift toward sustainable synthesis methods, a topic frequently searched by professionals seeking eco-friendly alternatives.

In conclusion, CAS No. 2639409-56-4 represents a critical tool in contemporary drug development and materials science. Its multifaceted applications, combined with the rising interest in precision medicine and bioconjugation techniques, underscore its relevance in cutting-edge research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing global health challenges.